Cas no 1917270-81-5 (2-(3-methoxy-2-nitrophenyl)butanoic acid)

• Product Name: 2-(3-methoxy-2-nitrophenyl)butanoic acid
• CAS No: 1917270-81-5
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5905326
• PubChem ID: 104572169
• Update Time: 2025-10-29

2-(3-methoxy-2-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-2-nitrophenyl)butanoic acid
• 1917270-81-5
• EN300-1845971

• Inchi： 1S/C11H13NO5/c1-3-7(11(13)14)8-5-4-6-9(17-2)10(8)12(15)16/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： YLOCGGAPHWSXIF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1[N+](=O)[O-])C(C(=O)O)CC

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(3-methoxy-2-nitrophenyl)butanoic acid

Introduction to 2-(3-methoxy-2-nitrophenyl)butanoic acid (CAS No. 1917270-81-5)

2-(3-methoxy-2-nitrophenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1917270-81-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of nitroaromatic derivatives, characterized by its unique structural motif that combines a butanoic acid moiety with a nitro-substituted methoxyphenyl group. The presence of both electron-withdrawing and electron-donating functional groups in its molecular structure imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-(3-methoxy-2-nitrophenyl)butanoic acid consists of a phenyl ring substituted at the 3-position with a methoxy group and at the 2-position with a nitro group, attached to a butanoic acid side chain. This arrangement creates a molecule with both hydrophobic aromatic regions and polar carboxylic acid functionalities, which can influence its solubility, reactivity, and interactions with biological targets. The nitro group, in particular, is known for its ability to participate in redox reactions and its role as a pharmacophore in many active pharmaceutical ingredients (APIs).

In recent years, there has been growing interest in nitroaromatic compounds due to their versatile applications in medicinal chemistry. The 3-methoxy-2-nitrophenyl moiety found in 2-(3-methoxy-2-nitrophenyl)butanoic acid has been explored for its potential in developing novel therapeutic agents. For instance, derivatives of this class have shown promise in the inhibition of specific enzymatic pathways implicated in inflammatory diseases and cancer. The butanoic acid component of the molecule contributes to its lipophilicity, which can enhance membrane permeability and facilitate cellular uptake, making it an attractive scaffold for drug design.

One of the most compelling aspects of 2-(3-methoxy-2-nitrophenyl)butanoic acid is its utility as a building block in synthetic chemistry. Its unique functionalization pattern allows for further modifications through various chemical reactions, such as reduction of the nitro group to an amine or esterification of the carboxylic acid to create amides or esters. These transformations can lead to novel compounds with tailored properties for specific applications. For example, researchers have utilized this compound to synthesize analogs that exhibit enhanced binding affinity to target proteins or improved metabolic stability.

Recent studies have also highlighted the role of nitroaromatic compounds in modulating biological pathways related to neurodegenerative disorders. The 3-methoxy-2-nitrophenyl group has been found to interact with neurotransmitter receptors and enzymes, suggesting potential therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. While further research is needed to fully elucidate these mechanisms, preliminary findings are encouraging and warrant further investigation into the pharmacological properties of derivatives like 2-(3-methoxy-2-nitrophenyl)butanoic acid.

The synthesis of 2-(3-methoxy-2-nitrophenyl)butanoic acid typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the nitration of 3-methoxybenzaldehyde followed by condensation with butanoyl chloride, followed by purification steps such as recrystallization or column chromatography. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 2-(3-methoxy-2-nitrophenyl)butanoic acid (CAS No. 1917270-81-5) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its reactivity and biological relevance, make it a valuable tool for chemists and biologists alike. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in the development of innovative therapeutic strategies.